8-(3-Fluoropropyl)-8-azabicyclo[3.2.1]octan-3-ol

• Molecular Formula: C10H18FNO
• Molecular Weight: 187.25 g/mol
• IUPAC Name: 8-(3-fluoropropyl)-8-azabicyclo[3.2.1]octan-3-ol
• InChI: InChI=1S/C10H18FNO/c11-4-1-5-12-8-2-3-9(12)7-10(13)6-8/h8-10,13H,1-7H2
• InChI Key: UQPAIHCZNNOVRH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2CCCF)O

Description

8-(3-Fluoropropyl)-8-azabicyclo[3.2.1]octan-3-ol is a useful research compound. Its molecular formula is C10H18FNO and its molecular weight is 187.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of nortropine (381.6 mg), 1-bromo-3-fluoropropane (634.4 mg) and triethylamine (0.42 ml) in DMF (7.5 ml) was heated to 60° C. and stirred at this temperature for 10 h. The solvent was then removed in vacuo. The product with the molecular weight of 187.26 (C10H18FNO) was obtained in this way; MS (ESI): 188 (M+H+).